Cas no 924862-20-4 (Methyl 2-ethylbenzo[d]oxazole-5-carboxylate)

• Product Name: Methyl 2-ethylbenzo[d]oxazole-5-carboxylate
• CAS No: 924862-20-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD08689724
• CID: 855862
• PubChem ID: 18526152
• Update Time: 2025-06-08

Methyl 2-ethylbenzo[d]oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethylbenzo[d]oxazole-5-carboxylate
• Methyl2-ethyl-1,3-benzoxazole-5-carboxylate
• Methyl2-ethylbenzo[d]oxazole-5-carboxylate
• MFCD08689724
• AKOS005072709
• FA-0832
• A909921
• J-522012
• Methyl 2-ethyl-1,3-benzoxazole-5-carboxylate
• SCHEMBL17221764
• CS-0325800
• 924862-20-4
• DTXSID10594763
• ZLB86220

• MDL： MFCD08689724
• Inchi： 1S/C11H11NO3/c1-3-10-12-8-6-7(11(13)14-2)4-5-9(8)15-10/h4-6H,3H2,1-2H3
• InChI Key： WXMLBUAKZYDTKG-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(C(=O)OC)C=CC1=2

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Methyl 2-ethylbenzo[d]oxazole-5-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Methyl 2-ethylbenzo[d]oxazole-5-carboxylate

Methyl 2-ethylbenzo[d]oxazole-5-carboxylate (CAS No. 924862-20-4): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-ethylbenzo[d]oxazole-5-carboxylate (CAS No. 924862-20-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of Methyl 2-ethylbenzo[d]oxazole-5-carboxylate consists of a benzo[d]oxazole core with an ethyl substituent and a methyl ester group. The benzo[d]oxazole moiety is known for its ability to form stable and bioactive molecules, making it a common scaffold in drug design. The presence of the ethyl and methyl groups adds to the compound's solubility and pharmacokinetic properties, enhancing its potential as a therapeutic agent.

Recent studies have explored the biological activities of Methyl 2-ethylbenzo[d]oxazole-5-carboxylate in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. This suggests that Methyl 2-ethylbenzo[d]oxazole-5-carboxylate may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of Methyl 2-ethylbenzo[d]oxazole-5-carboxylate is in the field of cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that Methyl 2-ethylbenzo[d]oxazole-5-carboxylate could be developed into a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, Methyl 2-ethylbenzo[d]oxazole-5-carboxylate has also shown promise as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This antioxidant activity makes it a potential candidate for the prevention and treatment of oxidative stress-related conditions.

The pharmacokinetic properties of Methyl 2-ethylbenzo[d]oxazole-5-carboxylate have also been investigated to assess its suitability for drug development. Preliminary studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and is rapidly absorbed into the bloodstream. Furthermore, it has been shown to have low toxicity in animal models, suggesting that it may be safe for human use.

The synthetic route for preparing Methyl 2-ethylbenzo[d]oxazole-5-carboxylate has been well-documented in the literature. One common method involves the reaction of 2-bromoacetophenone with ethylamine to form the corresponding amide, followed by cyclization with methyl acrylate to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In conclusion, Methyl 2-ethylbenzo[d]oxazole-5-carboxylate (CAS No. 924862-20-4) is a promising compound with a wide range of potential applications in pharmaceutical research. Its anti-inflammatory, anticancer, and antioxidant properties make it a valuable candidate for further investigation and development into therapeutic agents. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for its potential use in treating various diseases.